Cas no 620112-78-9 (CCG-63802)
CCG-63802 structure
Product Name:CCG-63802
CAS No:620112-78-9
MF:C26H18N4O2S
MW:450.511723995209
MDL:MFCD04190628
CID:836624
PubChem ID:6057678
Update Time:2025-04-19
CCG-63802 Chemical and Physical Properties
Names and Identifiers
-
- (E)-2-(Benzo[d]thiazol-2-yl)-3-(9-methyl-4-oxo-2-(m-tolyloxy)-4H-pyrido[1,2-a]pyrimidin-3-yl)acrylonitrile
- (2E)-2-(1,3-Benzothiazol-2-yl)-3-[9-methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]acrylonitrile
- 2-Benzothiazoleacetonitrile, α-[[9-methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene]-, (alphaE)-
- (2E)-2-Benzothiazol-2-yl-3-[9-methyl-2-(3-methylphenoxy)-4-oxo(5-hydropyridino[1,2-a]pyrimidin-3-yl)]prop-2-enenitrile
- CCG-63802
- (E)-2-(Benzo[d]thiazol-2-yl)-3-(9-methyl-4-oxo-2-(m-tolyloxy)-4H-pyrido[1,2-a]pyrimidin-3-yl)a...
- CCG 63802
- AC1O107Z
- CHEMBL1476646
- HMS1804I11
- MolPort-000-250-364
- STK705022
- STOCK4S-75157
- alpha-[[9-Methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene]-2-benzothiazoleacetonitrile
- 2-BENZOTHIAZOLEACETONITRILE, ALPHA-((9-METHYL-2-(3-METHYLPHENOXY)-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDIN-3-YL)METHYLENE)-
- UNII-339BU4Y35U
- F82209
- NCGC00101417-01
- GLXC-10986
- Q27075773
- (E)-2-(1,3-benzothiazol-2-yl)-3-(9-methyl-2-(3-methylphenoxy)-4-oxopyrido(1,2-a)pyrimidin-3-yl)prop-2-enenitrile
- HY-70074
- 2-(Benzo[d]thiazol-2-yl)-3-(9-methyl-4-oxo-2-(m-tolyloxy)-4H-pyrido[1,2-a]pyrimidin-3-yl)acrylonitrile
- (2E)-2-(1,3-benzothiazol-2-yl)-3-[9-methyl-2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]prop-2-enenitrile
- DTXCID10133555
- 2-BENZOTHIAZOLEACETONITRILE, .ALPHA.-((9-METHYL-2-(3-METHYLPHENOXY)-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDIN-3-YL)METHYLENE)-
- 620112-78-9
- (E)-2-(1,3-benzothiazol-2-yl)-3-[9-methyl-2-(3-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enenitrile
- 339BU4Y35U
- BRD-K26970495-001-01-9
- AKOS001693192
- DTXSID10211064
- GTPL8724
- DA-62121
- MS-28172
-
- MDL: MFCD04190628
- Inchi: 1S/C26H18N4O2S/c1-16-7-5-9-19(13-16)32-24-20(26(31)30-12-6-8-17(2)23(30)29-24)14-18(15-27)25-28-21-10-3-4-11-22(21)33-25/h3-14H,1-2H3/b18-14+
- InChI Key: VFSVKVQMZDJFQX-NBVRZTHBSA-N
- SMILES: S1C2C=CC=CC=2N=C1/C(/C#N)=C/C1=C(N=C2C(C)=CC=CN2C1=O)OC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 450.11524
- Monoisotopic Mass: 450.11504700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 547.9°C at 760 mmHg
- Flash Point: 285.1°C
- Refractive Index: 1.694
- PSA: 78.58
- LogP: 5.77748
CCG-63802 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C126910-10mg |
CCG-63802 |
620112-78-9 | 10mg |
¥967.00 | 2021-05-25 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C126910-50mg |
CCG-63802 |
620112-78-9 | 50mg |
¥3,837.00 | 2021-05-25 | ||
| DC Chemicals | DC9612-100 mg |
CCG-63802 |
620112-78-9 | >98% | 100mg |
$450.0 | 2022-03-01 | |
| DC Chemicals | DC9612-250 mg |
CCG-63802 |
620112-78-9 | >98% | 250mg |
$900.0 | 2022-03-01 | |
| DC Chemicals | DC9612-1 g |
CCG-63802 |
620112-78-9 | >98% | 1g |
$1800.0 | 2022-03-01 | |
| MedChemExpress | HY-70074-5mg |
CCG-63802 |
620112-78-9 | 98.83% | 5mg |
¥660 | 2025-04-16 | |
| MedChemExpress | HY-70074-10mg |
CCG-63802 |
620112-78-9 | 98.83% | 10mg |
¥1100 | 2025-04-16 | |
| MedChemExpress | HY-70074-50mg |
CCG-63802 |
620112-78-9 | 98.83% | 50mg |
¥3520 | 2025-04-16 | |
| MedChemExpress | HY-70074-100mg |
CCG-63802 |
620112-78-9 | 98.83% | 100mg |
¥5650 | 2025-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C878165-5mg |
CCG-63802 |
620112-78-9 | ≥98% | 5mg |
¥676.80 | 2022-09-02 |
CCG-63802 Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
620112-78-9 (CCG-63802) Related Products
- 620113-73-7(CCG-63808)
- 620112-15-4((2E)-2-(1,3-benzothiazol-2-yl)-3-2-(4-methoxyphenoxy)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-ylprop-2-enenitrile)
- 620109-66-2((2E)-2-(1,3-benzothiazol-2-yl)-3-2-(2-methoxyphenoxy)-4-oxo-4H-pyrido1,2-apyrimidin-3-ylprop-2-enenitrile)
- 620106-57-2((2E)-2-(1,3-benzothiazol-2-yl)-3-2-(3-methylphenoxy)-4-oxo-4H-pyrido1,2-apyrimidin-3-ylprop-2-enenitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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